Cas no 324057-27-4 (1-[(furan-2-yl)methyl]-3-(prop-2-en-1-yl)thiourea)

• Product Name: 1-[(furan-2-yl)methyl]-3-(prop-2-en-1-yl)thiourea
• CAS No: 324057-27-4
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 5856999
• PubChem ID: 1583106
• Update Time: 2025-06-09

1-[(furan-2-yl)methyl]-3-(prop-2-en-1-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-allyl-3-(furan-2-ylmethyl)thiourea
• Thiourea, N-(2-furanylmethyl)-N'-2-propen-1-yl-
• F0795-0021
• 324057-27-4
• AKOS002229214
• 1-[(furan-2-yl)methyl]-3-(prop-2-en-1-yl)thiourea
• 1-(furan-2-ylmethyl)-3-prop-2-enylthiourea

• Inchi： 1S/C9H12N2OS/c1-2-5-10-9(13)11-7-8-4-3-6-12-8/h2-4,6H,1,5,7H2,(H2,10,11,13)
• InChI Key： WHBFUJAOSAQUHQ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)C(NCC=C)=S

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 287.6±50.0 °C(Predicted)
• pka: 13.42±0.70(Predicted)

Additional information on 1-[(furan-2-yl)methyl]-3-(prop-2-en-1-yl)thiourea

Professional Introduction to 1-[(furan-2-yl)methyl]-3-(prop-2-en-1-yl)thiourea (CAS No. 324057-27-4)

1-[(furan-2-yl[methyl])-3-(prop-2-en-1-yl)thiourea] (CAS No. 324057-27-4) is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in pharmaceuticals and agrochemicals. The presence of both furan and prop-2-enyl moieties in its molecular framework imparts distinct chemical properties, making it a subject of interest for synthetic chemists and biologists alike.

The compound's structure consists of a thiourea backbone, which is a well-known pharmacophore in medicinal chemistry. Thiourea derivatives have been widely explored for their antimicrobial, antiviral, and anti-inflammatory properties. The introduction of aromatic and alkenyl groups into the thiourea scaffold enhances its biological activity by improving solubility and binding affinity to target enzymes or receptors. In particular, the furan ring contributes to the compound's ability to interact with biological systems, while the prop-2-enyl group adds flexibility and reactivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 1-[(furan-2-yl[methyl])-3-(prop-2-en-1-yl)thiourea] can bind effectively to various protein targets, including enzymes involved in metabolic pathways and transcription factors regulating gene expression. These interactions suggest potential therapeutic applications in treating metabolic disorders and inflammatory diseases.

In vitro experiments have demonstrated promising results regarding the compound's efficacy as an inhibitor of certain key enzymes. For instance, studies have indicated that it may inhibit the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins that mediate inflammation. Additionally, its ability to modulate the activity of proteases has been observed, which could be beneficial in developing treatments for neurodegenerative diseases where protein aggregation plays a significant role.

The synthesis of 1-[(furan-2-yl[methyl])-3-(prop-2-en-1-yl)thiourea] involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the synthetic pathway but also enhance the overall quality of the final product.

The compound's stability under various conditions has been thoroughly evaluated to ensure its suitability for both laboratory research and potential industrial applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to characterize its structure and purity. These studies have confirmed that the compound maintains its integrity under standard storage conditions, making it reliable for further research.

The potential applications of 1-[(furan-2-yl[methyl])-3-(prop-2-en-1-yl)thiourea] extend beyond pharmaceuticals into the realm of agrochemicals. Its structural features make it a candidate for developing novel pesticides that target specific pests while minimizing environmental impact. Research is ongoing to explore its efficacy as a growth regulator or herbicide, leveraging its ability to interact with biological systems at the molecular level.

In conclusion, 1-[(furan-2-yl[methyl])-3-(prop-2-enyl)thiourea] represents a significant advancement in chemical research with promising applications in medicine and agriculture. Its unique structural composition and demonstrated biological activity make it a valuable compound for further exploration. As research continues to uncover new therapeutic possibilities and synthetic methodologies, this compound is poised to play a crucial role in addressing various challenges in health and sustainability.